Cas no 23510-92-1 (4-Ethoxycyclohexanone)

• Product Name: 4-Ethoxycyclohexanone
• CAS No: 23510-92-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD16620299
• CID: 1015203
• PubChem ID: 546470
• Update Time: 2025-10-28

4-Ethoxycyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxycyclohexanone
• 4β-Ethoxycyclohexanone

• MDL： MFCD16620299
• Inchi： 1S/C8H14O2/c1-2-10-8-5-3-7(9)4-6-8/h8H,2-6H2,1H3
• InChI Key： LVEFFFUKMDNCBN-UHFFFAOYSA-N
• SMILES： O(CC)C1CCC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

4-Ethoxycyclohexanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Ethoxycyclohexanone

Comprehensive Guide to 4-Ethoxycyclohexanone (CAS No. 23510-92-1): Properties, Applications, and Industry Insights

4-Ethoxycyclohexanone (CAS No. 23510-92-1) is a versatile organic compound widely used in pharmaceutical intermediates, fragrance synthesis, and specialty chemicals. With the growing demand for sustainable and high-performance materials, this ketone derivative has gained attention for its unique structural properties and reactivity. Researchers and manufacturers often search for "4-Ethoxycyclohexanone uses," "CAS 23510-92-1 suppliers," or "synthesis of 4-Ethoxycyclohexanone," reflecting its industrial relevance.

The molecular structure of 4-Ethoxycyclohexanone features a cyclohexanone ring substituted with an ethoxy group at the 4-position, contributing to its moderate polarity and solubility in organic solvents. This characteristic makes it valuable for reactions like Grignard additions or reductive amination, often explored in queries such as "4-Ethoxycyclohexanone reactivity" or "cyclohexanone derivatives in drug discovery." Recent studies highlight its role in green chemistry applications, aligning with trends in eco-friendly synthesis.

In the fragrance industry, 4-Ethoxycyclohexanone serves as a precursor for musk-like odorants, addressing searches like "cyclic ketones in perfumery." Its stability under mild conditions also makes it a candidate for polymer modification, a topic gaining traction in material science forums. Analytical data (e.g., GC-MS, NMR) for CAS 23510-92-1 are frequently requested by QC labs, emphasizing the need for standardized characterization protocols.

Innovations in catalytic hydrogenation have improved the cost-efficiency of producing 4-Ethoxycyclohexanone, reducing environmental impact—a key concern for users searching "sustainable ketone production." Regulatory compliance (e.g., REACH, FDA) for this compound remains straightforward, but manufacturers should monitor updates on "high-purity 4-Ethoxycyclohexanone specifications" to meet evolving industry standards.

Future prospects for 23510-92-1 include potential applications in agrochemicals and liquid crystals, as noted in recent patent filings. For researchers, understanding its "structure-activity relationship" or "scaling up 4-Ethoxycyclohexanone synthesis" could unlock novel functionalities. Collaborative efforts between academia and industry continue to expand its utility beyond traditional domains.